Cas no 2869870-54-0 (3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)- )

• Product Name: 3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)-
• CAS No: 2869870-54-0
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• CID: 5563322
• Update Time: 2025-05-24

3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl (3R)-3-amino-6-bromo-2,3-dihydro-3-benzofurancarboxylate (ACI)
• 3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)-

• Inchi： 1S/C13H16BrNO3/c1-12(2,3)18-11(16)13(15)7-17-10-6-8(14)4-5-9(10)13/h4-6H,7,15H2,1-3H3/t13-/m0/s1
• InChI Key： WLHDAFWIAALOPU-ZDUSSCGKSA-N
• SMILES： C([C@@]1(COC2C=C(C=CC1=2)Br)N)(=O)OC(C)(C)C

Additional information on 3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)-

Comprehensive Overview of 3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)- (CAS No. 2869870-54-0)

The compound 3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)- (CAS No. 2869870-54-0) is a specialized chiral intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran core, an amino group, and a bromo substituent, makes it a valuable building block for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity ((3R)-configuration) and the versatility of its tert-butyl ester moiety, which can be selectively deprotected for further functionalization.

In recent years, the demand for chiral intermediates like 3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)- has surged, driven by the growing emphasis on enantioselective synthesis in drug development. The compound’s 6-bromo group offers a strategic handle for cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms. This aligns with the industry’s focus on palladium-catalyzed transformations and C-H activation, which are hot topics in organic chemistry forums and publications.

From a synthetic perspective, the 3-amino functionality in this compound enables diverse derivatization pathways, such as amide bond formation or reductive amination. These transformations are critical for creating libraries of compounds in high-throughput screening (HTS) campaigns, a trending subject in medicinal chemistry. Additionally, the 2,3-dihydrobenzofuran scaffold is recognized for its prevalence in natural products and FDA-approved drugs, making this compound a focal point for researchers exploring privileged structures in drug design.

The 1,1-dimethylethyl ester (tert-butyl ester) group in CAS No. 2869870-54-0 is another noteworthy feature, as it provides stability under basic conditions while being cleavable under acidic conditions. This property is frequently discussed in protecting group strategies, a common search query among synthetic chemists. The compound’s compatibility with solid-phase peptide synthesis (SPPS) and parallel synthesis techniques further enhances its utility in modern drug discovery pipelines.

Environmental and regulatory considerations are also shaping the discourse around compounds like 3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)-. With increasing interest in green chemistry and sustainable synthesis, researchers are evaluating solvent-free or catalytic methods to incorporate such intermediates. This aligns with Google Trends data showing rising searches for biodegradable reagents and atom economy in organic synthesis.

In summary, 3-Benzofurancarboxylic acid, 3-amino-6-bromo-2,3-dihydro-, 1,1-dimethylethyl ester, (3R)- (CAS No. 2869870-54-0) represents a multifaceted tool for drug discovery, combining stereochemical precision, functional group diversity, and synthetic flexibility. Its relevance to trending topics like enantioselective catalysis, fragment-based drug design, and green synthetic protocols ensures its continued prominence in scientific literature and industrial applications.